Cas no 1823367-47-0 (1-(4,5-Dibromothiophen-3-yl)ethanone)

• Product Name: 1-(4,5-Dibromothiophen-3-yl)ethanone
• CAS No: 1823367-47-0
• MF: C₆H₄Br₂OS
• MW: 283.96835899353
• CID: 6631377
• PubChem ID: 72183261
• Update Time: 2024-01-11

1-(4,5-Dibromothiophen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5-dibromo-3-thienyl)-
• 1-(4,5-Dibromothiophen-3-yl)ethanone
• 1823367-47-0

• Inchi： 1S/C6H4Br2OS/c1-3(9)4-2-10-6(8)5(4)7/h2H,1H3
• InChI Key： LJCYVAWOEDWAGN-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Br)=C(Br)SC=1)C

Computed Properties

• Exact Mass: 283.83291g/mol
• Monoisotopic Mass: 281.83496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.988±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±42.0 °C(Predicted)